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Compound of Interest

1H-1,2,4-Triazole-1-
Compound Name: o _ )
carboximidamide hydrochloride

Cat. No.: B102671

An In-Depth Technical Guide to 1H-1,2,4-Triazole-1-carboximidamide Hydrochloride:
Structure, Synthesis, and Applications

Introduction

1H-1,2,4-Triazole-1-carboximidamide hydrochloride is a versatile and highly functionalized
organic compound of significant interest to the scientific community. Its structure, which
uniquely combines a stable 1,2,4-triazole ring with a reactive carboximidamide (amidine) group,
establishes it as a pivotal building block in numerous synthetic endeavors.[1] This guide,
tailored for researchers, scientists, and professionals in drug development, offers a
comprehensive exploration of its core attributes. We will delve into its structural characteristics,
plausible synthetic pathways, analytical validation, and diverse applications, ranging from being
a key intermediate in antiviral and antifungal agents to a valuable reagent in modern synthetic
chemistry.[2][3] The stability imparted by the triazole moiety, coupled with the reactivity of the
amidine group, makes it an indispensable tool for advancing research in pharmaceuticals,
agrochemicals, and material science.[1][3]

Chapter 1: Physicochemical Properties and
Structural Elucidation

A thorough understanding of a compound's identity and properties is the foundation of its
effective application. This chapter details the fundamental physicochemical characteristics and
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dissects the key structural features of 1H-1,2,4-Triazole-1-carboximidamide hydrochloride.

Chemical Identity and Properties

The compound is consistently identified by the following parameters across chemical literature
and supplier databases.

Identifier Value Reference(s)

1H-1,2,4-Triazole-1-
IUPAC Name o ) ) [2]
carboximidamide hydrochloride

1-Amidino-1,2,4-triazole HCI,

Synonyms 1,2,4-Triazole-1-carboxamidine  [1][2]
HCI

CAS Number 19503-26-5 [1]12114]

Molecular Formula CsHsNs-HCI [1][5]

Molecular Weight 147.57 g/mol [1][41[5]

White to almost white
Appearance _ [1]
crystalline powder

Melting Point 188 - 220 °C [1112][5]
Purity >98% (HPLC) [4]16]
Storage 2-8 °C, inert atmosphere [1112]

Structural Analysis

The functionality of 1H-1,2,4-Triazole-1-carboximidamide hydrochloride is derived directly
from its two primary structural components: the aromatic triazole ring and the exocyclic
carboximidamide group.

Caption: Structure of 1H-1,2,4-Triazole-1-carboximidamide hydrochloride.

e 1,2,4-Triazole Ring: This five-membered aromatic heterocycle is a cornerstone of many
biologically active molecules. Its key features include high stability, the capacity for hydrogen
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bonding (acting as both donor and acceptor), and a dipole character that facilitates strong
interactions with biological receptors.[7] In medicinal chemistry, the 1,2,4-triazole ring is
recognized as a "privileged scaffold" and is an integral component of numerous antifungal
drugs where it coordinates with the heme iron of cytochrome P450 enzymes.[7]

o Carboximidamide Group: This functional group, often referred to as an amidine, is attached
to the N1 position of the triazole ring. It is a strong base that is protonated at physiological
pH, existing as a resonance-stabilized cation. This positive charge is crucial for its primary
application as an efficient guanylating agent—a reagent that transfers a guanidinyl moiety to
nucleophiles like amines.[8][9] The 1,2,4-triazole portion acts as an excellent leaving group,
facilitating this transfer.

o Hydrochloride Salt: The compound is supplied as a hydrochloride salt to enhance its stability,
improve its crystalline nature, and increase its solubility in polar solvents for easier handling
and reaction setup.

Chapter 2: Synthesis and Mechanistic Insights

The synthesis of 1H-1,2,4-Triazole-1-carboximidamide hydrochloride leverages
fundamental principles of heterocyclic and amine chemistry. A logical and industrially scalable
approach involves the direct guanylation of 1H-1,2,4-triazole.

Synthetic Strategy: The Principle of Direct N-
Guanylation

The most direct pathway to the target compound is the reaction of 1H-1,2,4-triazole with a
suitable guanylating agent. While various such agents exist, a common and effective choice is
cyanamide or a derivative under acidic conditions. The causality behind this choice is
straightforward: 1H-1,2,4-triazole acts as a nitrogen nucleophile, attacking the electrophilic
carbon of the guanylating agent. The acidic medium activates the guanylating agent and
facilitates the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemimpex.com [chemimpex.com]

e 2. 1H-1,2,4-Triazole-1-carboximidamide hydrochloride - Protheragen [protheragen.ai]

3. nbinno.com [nbinno.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b102671?utm_src=pdf-body-img
https://www.benchchem.com/product/b102671?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/31285
https://www.protheragen.ai/1h-124-triazole-1-carboximidamide-hydrochloride-item-7903.html
https://www.nbinno.com/article/pharmaceutical-intermediates/research-applications-1h-124-triazole-1-carboxamidine-hcl-pf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4.1H-1,2,4-Triazole-1-carboxamidine hydrochloride, 98% | Fisher Scientific [fishersci.ca]
e 5. echemi.com [echemi.com]

e 6. nbinno.com [nbinno.com]

e 7.An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nim.nih.gov]

e 8. nbinno.com [nbinno.com]

e 9. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [1H-1,2,4-Triazole-1-carboximidamide hydrochloride
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102671#1h-1-2-4-triazole-1-carboximidamide-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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